Cas no 1327642-63-6 (Fumonisin B2-13C4)

• Product Name: Fumonisin B2-13C4
• CAS No: 1327642-63-6
• MF: C₃₄H₅₉NO₁₄
• MW: 709.801191568375
• CID: 5572072
• Update Time: 2025-06-09

Fumonisin B2-13C4 Chemical and Physical Properties

Names and Identifiers

• Fumonisin B2-13C4

• Inchi： 1S/C34H59NO14/c1-5-6-12-21(3)32(49-31(43)18-24(34(46)47)16-29(40)41)27(48-30(42)17-23(33(44)45)15-28(38)39)14-20(2)11-9-7-8-10-13-25(36)19-26(37)22(4)35/h20-27,32,36-37H,5-19,35H2,1-4H3,(H,38,39)(H,40,41)(H,44,45)(H,46,47)/t20-,21+,22-,23+,24+,25+,26-,27-,32+/m0/s1/i15+1,16+1,28+1,29+1
• InChI Key： UXDPXZQHTDAXOZ-QUMWXIPGSA-N
• SMILES： O(C(C([H])([H])[C@]([H])(C(=O)O[H])[13C]([H])([H])[13C](=O)O[H])=O)[C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[C@@]([H])([C@]([H])(C([H])([H])[H])N([H])[H])O[H])O[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC(C([H])([H])[C@]([H])(C(=O)O[H])[13C]([H])([H])[13C](=O)O[H])=O

Additional information on Fumonisin B2-13C4

Professional Introduction to Fumonisin B2-13C4 (CAS No: 1327642-63-6)

Fumonisin B2-13C4 is a stable isotope-labeled derivative of the mycotoxin fumonisin B2, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its carbon-13 isotopic labeling, serves as a valuable tool for elucidating metabolic pathways and understanding the toxicological mechanisms associated with fumonisins. With a CAS number of 1327642-63-6, it is widely utilized in both academic and industrial settings for its unique properties and applications.

The discovery and synthesis of Fumonisin B2-13C4 have opened new avenues in the study of fungal toxins, particularly those produced by species of the genus Aspergillus and Fusarium. These mycotoxins are known to pose significant health risks to humans and animals, making their study crucial for developing effective mitigation strategies. The use of isotopically labeled compounds like Fumonisin B2-13C4 allows researchers to track the fate of these toxins within biological systems with high precision.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enhanced the capabilities of researchers working with compounds such as Fumonisin B2-13C4. These techniques enable the detailed structural elucidation and metabolic profiling of fumonisins, providing insights into their interactions with biological targets. For instance, studies have demonstrated that fumonisins inhibit ceramide synthase enzymes, leading to disruptions in sphingolipid metabolism and subsequent cellular dysfunction.

The application of Fumonisin B2-13C4 in clinical trials has also been explored, particularly in understanding the pathogenesis of diseases associated with mycotoxin exposure. Research indicates that chronic exposure to fumonisins may contribute to the development of liver diseases, including hepatocellular carcinoma. The use of isotopically labeled fumonisins allows for the non-invasive monitoring of toxin accumulation and degradation in vivo, which is invaluable for assessing disease progression and treatment efficacy.

From a pharmaceutical perspective, the development of Fumonisin B2-13C4 as a research tool has implications for drug discovery and development. By providing a stable analog of fumonisin B2, this compound aids in the identification of potential inhibitors or modulators that could mitigate the adverse effects associated with mycotoxin exposure. Furthermore, its use in high-throughput screening assays facilitates the rapid identification of novel therapeutic agents targeting pathways affected by fumonisins.

The agricultural sector also benefits from the study of compounds like Fumonisin B2-13C4. Mycotoxins are a major concern in crop production, leading to significant economic losses due to contamination. The development of accurate detection methods and strategies for reducing mycotoxin levels in agricultural products are essential for ensuring food safety. Isotopically labeled fumonisins serve as reference standards in analytical methods, enhancing the reliability and accuracy of detection techniques used by regulatory agencies and industry stakeholders.

In conclusion, Fumonisin B2-13C4 (CAS No: 1327642-63-6) represents a critical advancement in the study of mycotoxins. Its unique properties make it an indispensable tool for researchers investigating toxicological mechanisms, metabolic pathways, and potential therapeutic interventions. As our understanding of mycotoxin-related diseases continues to evolve, compounds like Fumonisin B2-13C4 will play an increasingly vital role in both scientific research and practical applications aimed at mitigating health risks associated with these naturally occurring toxins.